Cas no 75106-72-8 (L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-L-arginyl-L-lysyl-)

• Product Name: L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-L-arginyl-L-lysyl-
• CAS No: 75106-72-8
• MF: C₄₆H₇₃N₁₅O₁₀
• MW: 996.166329145432
• CID: 557902
• PubChem ID: 14213895
• Update Time: 2025-05-19

L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-L-arginyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-L-arginyl-L-lysyl-
• TYR-GLY-GLY-PHE-LEU-ARG-LYS-ARG
• 75106-72-8

• Inchi： 1S/C46H73N15O10/c1-27(2)22-35(42(68)59-33(13-8-20-53-45(49)50)40(66)58-32(12-6-7-19-47)41(67)60-34(44(70)71)14-9-21-54-46(51)52)61-43(69)36(24-28-10-4-3-5-11-28)57-38(64)26-55-37(63)25-56-39(65)31(48)23-29-15-17-30(62)18-16-29/h3-5,10-11,15-18,27,31-36,62H,6-9,12-14,19-26,47-48H2,1-2H3,(H,55,63)(H,56,65)(H,57,64)(H,58,66)(H,59,68)(H,60,67)(H,61,69)(H,70,71)(H4,49,50,53)(H4,51,52,54)
• InChI Key： GXIGXAWITGVGNI-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C(CC1C=CC=CC=1)NC(CNC(CNC(C(CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)NC(C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CCCCN)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 995.56600
• Monoisotopic Mass: 995.56648358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 71
• Rotatable Bond Count: 33
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 442Ų

Experimental Properties

• PSA: 437.07000
• LogP: 3.46610

Additional information on L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-L-arginyl-L-lysyl-

Introduction to L-Arginine, L-Tyrosylglycylglycyl-L-Phenylalanyl-L-Leucyl-L-Arginyl-L-Lysyl and CAS No 75106-72-8

The compound with the CAS number 75106-72-8 and the product name L-Arginine, L-Tyrosylglycylglycyl-L-Phenylalanyl-L-Leucyl-L-Arginyl-L-Lysyl represents a significant advancement in the field of biochemical research and pharmaceutical development. This intricate peptide, composed of multiple amino acids, has garnered considerable attention due to its potential therapeutic applications and its role in various biological processes.

In recent years, there has been a growing interest in the development of novel peptides that can modulate physiological functions without the side effects associated with small molecule drugs. The peptide in question, L-Arginine, L-Tyrosylglycylglycyl-L-Phenylalanyl-L-Leucyl-L-Arginyl-L-Lysyl, is a synthetic derivative that has been engineered to exhibit specific biological activities. Its structure, characterized by a sequence of amino acids, makes it a promising candidate for further research and development.

The CAS number 75106-72-8 provides a unique identifier for this compound, ensuring that researchers and manufacturers can accurately reference and utilize it in their work. This standardized classification system is essential for maintaining consistency and accuracy in scientific literature and industrial applications.

One of the most compelling aspects of this peptide is its potential role in enhancing nitric oxide (NO) production. Nitric oxide is a crucial signaling molecule that plays a vital role in various physiological processes, including vasodilation, neurotransmission, and immune function. The presence of arginine in the peptide's structure is particularly significant, as arginine is a precursor to NO synthesis. Studies have shown that compounds containing arginine can significantly increase NO levels, which may have therapeutic benefits for conditions such as cardiovascular disease, erectile dysfunction, and pulmonary hypertension.

Furthermore, the inclusion of tyrosine in the peptide sequence suggests potential interactions with tyrosine kinase pathways. Tyrosine kinases are enzymes that play a critical role in cell signaling and have been implicated in various diseases, including cancer and inflammatory disorders. By modulating these pathways, peptides like L-Arginine, L-Tyrosylglycylglycyl-L-Phenylalanyl-L-Leucyl-L-Arginyl-L-Lysyl may offer novel therapeutic strategies for these conditions.

The phenylalanyl and leucinal residues in the peptide sequence contribute to its stability and bioavailability. These amino acids are known to enhance the structural integrity of peptides, making them more resistant to enzymatic degradation. This property is particularly important for pharmaceutical applications, as it ensures that the peptide remains active within the body for a sufficient duration to exert its desired effects.

Recent research has also explored the potential of this peptide as an immunomodulator. The lysine residue at the end of the sequence is known to interact with various immune cells and cytokines, potentially influencing immune responses. By targeting specific immune pathways, this peptide may offer therapeutic benefits for autoimmune diseases and infections.

The synthesis of L-Arginine, L-Tyrosylglycylglycyl-L-Phenylalanyl-L-Leucyl-L-Arginyl-L-Lysyl represents a significant achievement in synthetic chemistry. The precise arrangement of amino acids requires advanced techniques in peptide synthesis, including solid-phase synthesis and automated peptide synthesizers. These methods ensure that the peptide is produced with high purity and yield, making it suitable for further research and development.

In conclusion, the compound identified by CAS number 75106-72-8 and named L-Arginine, L-TyrosylglycylglycylelL PhenethylamindL LeucylelL ArginylelL LysylelL is a promising candidate for various therapeutic applications. Its unique structure and biological activities make it an attractive subject for further research in fields such as cardiovascular health, immunology, and cancer therapy. As scientific understanding continues to evolve, it is likely that this peptide will play an increasingly important role in the development of novel treatments for a wide range of diseases.